Cas no 1650548-67-6 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4dioxino2,3-bpyridine)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4dioxino2,3-bpyridine
• CAS No: 1650548-67-6
• MF: C₁₃H₁₈BNO₄
• MW: 263.097323894501
• MDL: MFCD21609474
• CID: 4702894
• Update Time: 2025-10-22

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4dioxino2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
• KM5404
• 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H,3H-[1,4]dioxino[2,3-b]pyridine
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine, AldrichCPR
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4dioxino2,3-bpyridine

• MDL： MFCD21609474
• Inchi： 1S/C13H18BNO4/c1-12(2)13(3,4)19-14(18-12)10-6-5-9-11(15-10)17-8-7-16-9/h5-6H,7-8H2,1-4H3
• InChI Key： UQIIIMVHMHSXKH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(N=2)OCCO3)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 334
• Topological Polar Surface Area: 49.8

Additional information on 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4dioxino2,3-bpyridine

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4dioxino[2,3-b]pyridine

The compound 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4dioxino[2,3-b]pyridine with CAS No. 1650548-67-6 is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and its potential applications in advanced chemical systems.

The molecular structure of this compound is characterized by a pyridine ring fused with a dioxino group and a boron-containing substituent. The dioxaborolane moiety attached to the pyridine ring introduces interesting electronic properties and reactivity. Recent studies have highlighted the importance of such structures in the development of novel materials with tailored electronic properties.

One of the key aspects of this compound is its ability to participate in boron-based cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The tetramethyl substituents on the dioxaborolane ring enhance the stability and reactivity of the molecule under various reaction conditions. This makes it a valuable precursor in the construction of biologically active compounds and functional materials.

Recent research has focused on the use of this compound as a building block in the synthesis of heterocyclic frameworks with potential applications in drug discovery. Its ability to form stable bonds with other functional groups makes it an ideal candidate for constructing molecules with complex architectures.

In addition to its synthetic applications, this compound has shown promise in the field of optoelectronics. The combination of its aromatic pyridine ring and boron-containing substituent contributes to unique optical properties that could be exploited in the development of advanced materials for light-emitting diodes (LEDs) and solar cells.

The synthesis of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4dioxino[2,3-b]pyridine involves a multi-step process that includes both traditional organic reactions and modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity while maintaining scalability for industrial applications.

One of the most exciting developments involving this compound is its role in metal-free coupling reactions, which are increasingly being explored as environmentally friendly alternatives to traditional metal-catalyzed processes. The stability and reactivity of this molecule under mild conditions make it a preferred choice for such reactions.

Furthermore, studies have demonstrated that this compound exhibits excellent thermal stability and mechanical properties when incorporated into polymer matrices. This opens up new possibilities for its use in high-performance materials such as polymers for aerospace applications or advanced composites.

In conclusion,6-(4,4,5